Cas no 89603-45-2 (Phosphoric acid 2-(acetylamino)ethyl ester)
89603-45-2 structure
Product Name:Phosphoric acid 2-(acetylamino)ethyl ester
CAS No:89603-45-2
MF:C4H10NO5P
MW:183.099662303925
CID:2087031
PubChem ID:5287755
Update Time:2024-03-01
Phosphoric acid 2-(acetylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetamidoethyl phosphate
- BE1
- Phosphoric acid 2-(acetylamino)ethyl ester
-
- Inchi: 1S/C4H10NO5P/c1-4(6)5-2-3-10-11(7,8)9/h2-3H2,1H3,(H,5,6)(H2,7,8,9)
- InChI Key: HQEMVQDOWZKLLF-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCNC(C)=O
Computed Properties
- Exact Mass: 183.02965942g/mol
- Monoisotopic Mass: 183.02965942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 95.9
Experimental Properties
- Color/Form: Powder
Phosphoric acid 2-(acetylamino)ethyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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